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Get Quote
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This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals on 1-lodo-2-(2-methoxyethoxy)ethane. It delves into the
compound's synthesis, physicochemical properties, core reactivity, and strategic applications,
particularly focusing on its role as a versatile building block in medicinal chemistry and
materials science.

Core Introduction and Strategic Value

1-lodo-2-(2-methoxyethoxy)ethane, registered under CAS Number 104539-21-1, is a
bifunctional organic molecule of significant interest in advanced chemical synthesis.[1] Its
structure uniquely combines a reactive primary alkyl iodide with a short, hydrophilic methoxy-
capped ethylene glycol chain. This duality makes it an invaluable reagent for introducing
discrete, short-chain polyethylene glycol (PEG) motifs into target molecules.

The strategic value of this compound lies in this dual nature:

e The Alkyl lodide: The carbon-iodine bond is a superb leaving group in nucleophilic
substitution reactions, enabling facile conjugation to a wide array of nucleophiles (e.qg.,
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amines, thiols, phenols, carboxylates).

o The Methoxyethoxy Tail: This portion of the molecule imparts hydrophilicity, which can be
leveraged to improve the aqueous solubility, pharmacokinetic profile, and formulation
properties of parent drug candidates or materials.[2]

This guide will elucidate the practical synthesis, handling, and application of this reagent,
providing field-proven insights into its use.

Physicochemical and Spectroscopic Data

Accurate characterization is the bedrock of reproducible science. The key properties of 1-lodo-
2-(2-methoxyethoxy)ethane are summarized below for easy reference.

Property Value Source(s)

CAS Number 104539-21-1 [1]

Molecular Formula CsH11102 [1]

Molecular Weight 230.04 g/mol [1]
1-(2-lodoethoxy)-2-

IUPAC Name [1]
methoxyethane

2-(2-Methoxyethoxy)ethyl

Synonyms 1

ynony iodide ]
Colorless to light yellow clear

Appearance -
liquid

SMILES coccoccl [1]
CIXAGOKSVZAZAI-

InChlKey [1]

UHFFFAOYSA-N

Synthesis Protocol: From Alcohol to Alkyl lodide

The most reliable and common laboratory-scale synthesis of 1-lodo-2-(2-
methoxyethoxy)ethane involves the iodination of its commercially available alcohol precursor,
2-(2-methoxyethoxy)ethanol (also known as diethylene glycol monomethyl ether). The Appel
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reaction, utilizing triphenylphosphine (PPhs) and iodine (I2), is a classic and highly effective
method for this transformation.[3][4]

The causality behind this choice is rooted in its mild conditions and high efficiency for
converting primary alcohols to primary alkyl iodides. The reaction proceeds through a
phosphonium iodide intermediate, which is then displaced by the iodide ion in an Sn2 reaction.
This avoids the harsh acidic conditions that could cleave the ether linkages.

Synthesis Workflow Diagram
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Reactants & Reagents
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Caption: Workflow for the synthesis of 1-lodo-2-(2-methoxyethoxy)ethane.
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Detailed Experimental Protocol

Materials:

e 2-(2-Methoxyethoxy)ethanol (1.0 eq)

o Triphenylphosphine (1.2 eq)

e lodine (1.2 eq)

e Imidazole (1.5 eq)

e Dichloromethane (DCM), anhydrous

e Saturated aqueous sodium thiosulfate (Na2S20s3) solution
e Brine (saturated agueous NaCl solution)
e Anhydrous magnesium sulfate (MgSQOa)
 Silica gel for column chromatography

o Hexanes/Ethyl Acetate solvent system

Procedure:

Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a
thermometer, and a nitrogen inlet, add triphenylphosphine (1.2 eq) and imidazole (1.5 eq).

o Dissolution: Add anhydrous DCM to the flask and stir under a nitrogen atmosphere until all
solids are dissolved.

e Cooling: Cool the solution to 0°C using an ice-water bath.

« lodine Addition: Add iodine (1.2 eq) portion-wise to the stirred solution at 0°C. The addition is
exothermic and the solution will turn dark brown. Causality: Adding iodine slowly to the PPhs
solution pre-forms the reactive phosphonium iodide species while controlling the
temperature.
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 Alcohol Addition: Once the iodine is fully dissolved, add 2-(2-methoxyethoxy)ethanol (1.0 eq)
dropwise via syringe over 15-20 minutes, ensuring the internal temperature does not exceed
5°C.

o Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm
to room temperature. Stir for 2-4 hours, monitoring the reaction progress by Thin Layer
Chromatography (TLC).

e Quenching: Upon completion, cool the mixture back to 0°C and slowly add saturated
aqueous NazS20s3 solution to quench the excess iodine. The brown color will dissipate.

o Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially
with water and then brine.

e Drying and Concentration: Dry the isolated organic layer over anhydrous MgSOQa, filter, and
concentrate the solvent under reduced pressure. The crude product will contain
triphenylphosphine oxide as a major byproduct.

 Purification: Purify the crude residue by flash column chromatography on silica gel, eluting
with a hexanes/ethyl acetate gradient to afford the pure 1-lodo-2-(2-methoxyethoxy)ethane
as a clear to pale yellow oil.

Applications in Drug Development and
Bioconjugation

The primary utility of this reagent is as a hydrophilic, non-cleavable linker. Its applications are
particularly relevant in the design of complex therapeutic modalities.

Role as a PEG Linker

Polyethylene glycol (PEG) linkers are widely used to enhance the properties of therapeutic
molecules.[5] While long PEG chains are common, short, discrete linkers like the one derived
from 1-lodo-2-(2-methoxyethoxy)ethane offer precise control over the final structure and
properties.

Key Advantages:
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Improved Solubility: Attaching the methoxyethoxyethyl moiety to a hydrophobic drug
molecule can significantly enhance its aqueous solubility.

Enhanced Pharmacokinetics: PEGylation, even with short linkers, can shield molecules from
rapid enzymatic degradation and reduce renal clearance, thereby extending their circulation
half-life.[6]

Controlled Linkage: As a discrete chemical entity, it avoids the polydispersity issues
associated with traditional PEGylation polymers, ensuring a homogenous final product.

Application in PROTACs and ADCs

In cutting-edge therapeutic design, linkers are critical. This iodinated compound is an ideal
starting point for synthesizing linkers used in Proteolysis Targeting Chimeras (PROTACSs) and
Antibody-Drug Conjugates (ADCS).

e PROTACSs: A PROTAC consists of a ligand for a target protein and a ligand for an E3 ligase,
joined by a linker. The linker's length and composition are critical for inducing an effective
ternary complex. The methoxyethoxyethyl unit can form a key part of this linker, providing
optimal spacing and solubility.

ADCs: In ADCs, a linker connects a potent cytotoxic drug to a monoclonal antibody. The
linker must be stable in circulation but allow for drug release at the target site. The
hydrophilic nature of this building block can help maintain the overall solubility and stability of
the ADC.[5]

Logical Workflow for Bioconjugationdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1-lodo-2-(2-methoxyethoxy)ethane | C5H11102 | CID 15698033 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 2. 1-lodo-2-(2-(2-methoxyethoxy)ethoxy)ethane [myskinrecipes.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1286448/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-1-iodo-2-2-methoxyethoxy-ethane
https://www.benchchem.com/product/b1286448?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-2-_2-methoxyethoxy_ethane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-2-_2-methoxyethoxy_ethane
https://www.myskinrecipes.com/shop/en/iodoalkanes/131977-1-iodo-2-2-2-methoxyethoxyethoxyethane.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286448?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 3. m.youtube.com [m.youtube.com]

e 4. tandfonline.com [tandfonline.com]

o 5. Alkyl iodide synthesis by iodination or substitution [organic-chemistry.org]
e 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

e To cite this document: BenchChem. [An In-depth Technical Guide to 1-lodo-2-(2-
methoxyethoxy)ethane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286448/docs#an-in-depth-technical-guide-to-1-iodo-
2-2-methoxyethoxy-ethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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